tert-Butyl peroxyisobutyrate
Cat. No. B089642
:
109-13-7
M. Wt: 160.21 g/mol
InChI Key: PFBLRDXPNUJYJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08609883B2
Procedure details
The reaction is effected in a reactor arrangement of a first reactor of type D with two reactors of type B connected downstream in series. 1.22 kg/l·h of a 26% by weight solution of tert-butyl hydroperoxide and 17% by weight of potassium hydroxide in water and 0.32 kg/l·h of isobutyroyl chloride are fed to the first reactor. The metering rates are based on the total volume of the reactor arrangement in litres. Cooling with cooling water keeps the internal temperature in the first reactor at 26° C. and in the two downstream reactors at 20° C. The reaction mixture withdrawn from the third reactor is mixed with 0.79 kg/l·h of demineralized water and 0.14 kg/l·h of isododecane, and the organic phase is removed. The organic phase is washed successively with an 8% by weight solution of sodium hydroxide in water, with a solution of 10% by weight of sodium sulphite in water comprising acetic acid and with demineralized water, and then dried with calcium chloride. 0.54 kg/l·h of a 75% by weight solution of tert-butyl peroxyisobutyrate in isododecane is obtained (86.0% based on isobutyroyl chloride).
Identifiers
|
REACTION_CXSMILES
|
[C:1]([O:5][OH:6])([CH3:4])([CH3:3])[CH3:2].[OH-].[K+].[C:9](Cl)(=[O:13])[CH:10]([CH3:12])[CH3:11]>O>[C:9]([O:6][O:5][C:1]([CH3:4])([CH3:3])[CH3:2])(=[O:13])[CH:10]([CH3:12])[CH3:11] |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OO
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[K+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C(C)C)(=O)Cl
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction is effected in a reactor
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
arrangement of a first reactor of type D with two reactors of type B connected downstream in series
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
at 26° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
at 20° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture withdrawn from the third reactor
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
is mixed with 0.79 kg/l·h of demineralized water and 0.14 kg/l·h of isododecane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the organic phase is removed
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic phase is washed successively with an 8% by weight solution of sodium hydroxide in water, with a solution of 10% by weight of sodium sulphite in water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
with demineralized water, and then dried with calcium chloride
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is obtained (86.0% based on isobutyroyl chloride)
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C(C)C)(=O)OOC(C)(C)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
